(5-Methyl-pyridin-2-yl)-thiourea
Overview
Description
“(5-Methyl-pyridin-2-yl)-thiourea” is a chemical compound with the molecular formula C7H9N3S . It is also known by other names such as N-(5-methylpyridin-2-yl)thiourea . The compound has a molecular weight of 167.23 g/mol .
Molecular Structure Analysis
The molecular structure of “(5-Methyl-pyridin-2-yl)-thiourea” includes a pyridine ring with a methyl group at the 5-position and a thiourea group attached to the 2-position . The InChI string for the compound isInChI=1S/C7H9N3S/c1-5-2-3-6 (9-4-5)10-7 (8)11/h2-4H,1H3, (H3,8,9,10,11) . Chemical Reactions Analysis
While specific chemical reactions involving “(5-Methyl-pyridin-2-yl)-thiourea” are not available, it’s worth noting that thiourea compounds are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
“(5-Methyl-pyridin-2-yl)-thiourea” has a number of computed properties. It has a molecular weight of 167.23 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 2, and a rotatable bond count of 1 . The compound has a predicted boiling point of 313.7°C .Scientific Research Applications
Anti-Fibrosis Activity
The compound has been used in the design of privileged structures in medicinal chemistry . A series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6) . These compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC .
Synthesis of Novel Heterocyclic Compounds
The compound is used in the synthesis of novel heterocyclic compounds with potential biological activities . These compounds are designed to exhibit a wide range of pharmacological activities .
Inhibition of Collagen Expression
Compounds derived from “(5-Methyl-pyridin-2-yl)-thiourea” effectively inhibited the expression of collagen, and the content of hydroxyproline in cell culture medium in vitro . This indicates that these compounds might be developed into novel anti-fibrotic drugs .
Crystal Structure Studies
The compound has been used in crystal structure studies . These studies help in understanding the molecular structure and properties of the compound .
5. Intermediate for the Preparation of Agrochemicals The compound can be used as an intermediate for the preparation of agrochemicals . For example, it can be used in the synthesis of herbicides .
Synthesis of Pyrimidine Derivatives
The compound is used in the synthesis of pyrimidine derivatives . These derivatives are known to exhibit diverse types of biological and pharmaceutical activities .
Mechanism of Action
Target of Action
The primary targets of N-(5-methylpyridin-2-yl)thiourea are currently unknown. This compound is a derivative of thiourea, which has been shown to have diverse biological applications, including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-Alzheimer, antituberculosis, and antimalarial properties . .
Mode of Action
The exact mode of action of N-(5-methylpyridin-2-yl)thiourea is not well-documented. As a thiourea derivative, it may share some of the biological activities of other thiourea compounds. Thiourea derivatives have been found to exhibit a wide range of pharmacological activities, but the specific interactions between N-(5-methylpyridin-2-yl)thiourea and its potential targets remain to be elucidated .
Biochemical Pathways
Thiourea derivatives are known to engage in redox reactions in biochemical pathways . .
properties
IUPAC Name |
(5-methylpyridin-2-yl)thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3S/c1-5-2-3-6(9-4-5)10-7(8)11/h2-4H,1H3,(H3,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEYNPFWKKUCREI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)NC(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60375004 |
Source
|
| Record name | (5-Methyl-pyridin-2-yl)-thiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60375004 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Methyl-pyridin-2-yl)-thiourea | |
CAS RN |
131185-00-7 |
Source
|
| Record name | (5-Methyl-pyridin-2-yl)-thiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60375004 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (5-METHYL-PYRIDIN-2-YL)THIOUREA | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-Chlorobenzylidene)amino]-2-methyl-1-propanol](/img/structure/B186780.png)
![1,4-Dioxa-8-azaspiro[4.6]undecane](/img/structure/B186788.png)
![3-Phenylimidazo[1,5-a]pyridine](/img/structure/B186794.png)
![9-methyl-6H-pyrido[2,3-b][1,5]benzoxazepin-5-one](/img/structure/B186796.png)
